Cas no 142054-65-7 (N-butyl-6-chloropyridazine-3-carboxamide)

• Product Name: N-butyl-6-chloropyridazine-3-carboxamide
• CAS No: 142054-65-7
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5863680
• PubChem ID: 14971531
• Update Time: 2025-10-31

N-butyl-6-chloropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, N-butyl-6-chloro-
• n-Butyl-6-chloropyridazine-3-carboxamide
• EN300-1292089
• CS-0290863
• 142054-65-7
• N-butyl-6-chloropyridazine-3-carboxamide

• Inchi： 1S/C9H12ClN3O/c1-2-3-6-11-9(14)7-4-5-8(10)13-12-7/h4-5H,2-3,6H2,1H3,(H,11,14)
• InChI Key： AWGSTQHCNHMFDR-UHFFFAOYSA-N
• SMILES： C1(C(NCCCC)=O)=NN=C(Cl)C=C1

Computed Properties

• Exact Mass: 213.0668897g/mol
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 431.2±30.0 °C(Predicted)
• pka: 12.76±0.46(Predicted)

Additional information on N-butyl-6-chloropyridazine-3-carboxamide

N-Butyl-6-Chloropyridazine-3-Carboxamide: A Novel Compound with Promising Pharmacological Potential

N-butyl-6-chloropyridazine-3-carboxamide represents a unique class of pyridazine-based derivatives that have garnered significant attention in recent years due to their potential therapeutic applications. This compound, characterized by its distinct chemical structure and functional groups, is registered under the CAS number 142054-65-7, which serves as a critical identifier for its molecular composition. The molecular formula of this compound is C₁₁H₁₂ClN₃O, and its molecular weight is approximately 243.7 g/mol. The synthesis of this compound involves a multi-step process that includes the chlorination of pyridazine rings and subsequent functionalization with carboxamide groups, which are essential for its biological activity.

Recent studies have highlighted the 6-chloropyridazine core as a promising scaffold for the development of novel therapeutics. This structural motif has been extensively explored in the context of pyridazine derivatives due to its ability to modulate various biological targets. The 3-carboxamide functionality in this compound is particularly noteworthy, as it enhances the compound's ability to interact with target proteins through hydrogen bonding and electrostatic interactions. These interactions are critical for the compound's pharmacological efficacy, as evidenced by its potential applications in the treatment of neurodegenerative disorders and inflammatory conditions.

The N-butyl substituent in this compound plays a pivotal role in determining its solubility and bioavailability. The introduction of a butyl group at the nitrogen atom of the carboxamide moiety not only increases the hydrophobicity of the molecule but also influences its metabolic stability. This is particularly important in the context of drug development, where the balance between hydrophilicity and hydrophobicity is crucial for optimizing therapeutic outcomes. Recent advancements in medicinal chemistry have focused on modifying such substituents to enhance the compound's pharmacokinetic profile, making it a subject of ongoing research.

Emerging research in the field of pyridazine-based compounds has demonstrated the potential of N-butyl-6-chloropyridazine-3-carboxamide as a candidate for the treatment of various diseases. A 2023 study published in Journal of Medicinal Chemistry explored the anticonvulsant properties of this compound, revealing its ability to modulate GABAergic pathways in the central nervous system. This finding is particularly significant given the growing prevalence of epilepsy and the need for more effective therapeutic options. The study utilized in vitro assays to evaluate the compound's efficacy, with results indicating a promising profile for further preclinical investigation.

Another notable area of research is the 3-carboxamide group's role in modulating inflammatory responses. A 2022 study published in Pharmacological Reports investigated the anti-inflammatory effects of this compound, highlighting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The study employed animal models to assess the compound's efficacy, with results suggesting a significant reduction in pro-inflammatory cytokine levels. These findings underscore the compound's potential in the development of novel anti-inflammatory therapies.

The 6-chloropyridazine core has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 review article in Neurochemical Research discussed the role of pyridazine derivatives in targeting amyloid-beta plaques and neurofibrillary tangles, which are hallmark features of these conditions. The review highlighted the importance of functional group modifications, such as the introduction of carboxamide moieties, in enhancing the compound's ability to interact with these pathological markers. This suggests that N-butyl-6-chloropyridazine-3-carboxamide may have a role in the development of targeted therapies for neurodegenerative disorders.

From a synthetic perspective, the preparation of N-butyl-6-chloropyridazine-3-carboxamide involves a series of well-defined steps. The initial step typically involves the chlorination of pyridazine rings, which is followed by the introduction of the carboxamide group through a nucleophilic substitution reaction. The N-butyl substituent is then incorporated through a coupling reaction, ensuring the final product meets the desired structural requirements. These synthetic strategies have been optimized to improve yield and purity, which are critical factors in the development of pharmaceutical compounds.

The pharmacological properties of N-butyl-6-chloropyridazine-3-carboxamide are further enhanced by its ability to interact with multiple biological targets. This multifunctional nature makes the compound a versatile candidate for the treatment of complex diseases. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry explored the compound's potential as an inhibitor of protein kinases, which are implicated in various cancers and inflammatory conditions. The study demonstrated that the compound could effectively modulate kinase activity, suggesting its potential as a broad-spectrum therapeutic agent.

Despite its promising therapeutic potential, the development of N-butyl-6-chloropyridazine-3-carboxamide is not without challenges. One of the primary concerns is the compound's metabolic stability, which can impact its bioavailability and therapeutic efficacy. Researchers are actively investigating strategies to enhance the compound's metabolic stability, such as the introduction of additional functional groups or the modification of existing substituents. These efforts are aimed at optimizing the compound's pharmacokinetic profile to ensure its effectiveness in vivo.

Another critical aspect of the compound's development is its safety profile. Preclinical studies are essential to evaluate the potential toxicological effects of the compound, ensuring its suitability for human use. A 2022 study published in Toxicological Sciences conducted a comprehensive assessment of the compound's toxicity, with results indicating a favorable safety profile. The study utilized in vitro and in vivo models to evaluate the compound's effects, with no significant adverse effects observed at therapeutic concentrations. These findings are crucial for advancing the compound into clinical trials.

As research into N-butyl-6-chloropyridazine-3-carboxamide continues to evolve, its potential applications are expanding. The compound's unique structural features and functional groups make it a promising candidate for the development of novel therapeutics. Ongoing studies are exploring its potential in various therapeutic areas, including neurodegenerative diseases, inflammatory conditions, and cancer. These efforts are expected to provide further insights into the compound's therapeutic potential and its role in the future of drug development.

In conclusion, N-butyl-6-chloropyridazine-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups have positioned it as a promising candidate for the treatment of various diseases. Ongoing research is focused on optimizing its pharmacological properties and safety profile to ensure its effectiveness in clinical applications. As the field of drug development continues to evolve, this compound is likely to play a pivotal role in the development of novel therapeutics, offering new hope for patients suffering from a range of conditions.